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Compound of Interest

(Phel3,Tyr19)-MCH (human,
Compound Name:
mouse, rat)

Cat. No.: B15140928

Essential Safety and Handling Guide for
(Phel3,Tyr19)-MCH (human, mouse, rat)

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling (Phe13,Tyr19)-MCH
(human, mouse, rat), a potent SLC-1 and S643b receptor ligand. Adherence to these
protocols is essential for ensuring laboratory safety, maintaining peptide integrity, and
promoting accurate research outcomes. While specific hazard data for this peptide is not fully
established, it should be handled as a potentially hazardous chemical.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination. A risk assessment should be conducted for specific laboratory tasks to
determine if additional PPE is required.[1][2]
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PPE Category Item Specifications and Use
Required for protection against
dust particles and liquid

Eye and Face Protection Safety Goggles splashes.[1][3] Must meet

appropriate national standards
(e.g., ANSI z87.1).[1]

Face Shield

Recommended in addition to
goggles when there is a
significant risk of splashing,
such as during the initial
reconstitution of the lyophilized

powder.[1]

Body Protection

Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to
protect clothing and skin from

potential splashes.[1][3]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
recommended for their
chemical resistance.[1][4]
Gloves should be inspected
before use and changed
immediately after contact with
the peptide.[1]

Respiratory Protection

Respirator / Dust Mask

Recommended when weighing
or handling the lyophilized
powder to avoid the inhalation

of fine particles.[1][5]

General Attire

Long Pants & Closed-Toe

Shoes

Required minimum attire for
working in any laboratory
where hazardous materials are
handled.[1]

Operational Plan: Handling and Storage
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Proper handling and storage are critical for preserving the integrity and stability of
(Phel3,Tyr19)-MCH.

Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or compromised seals.

o Ensure the product is correctly labeled.

Storage of Lyophilized Peptide:

Long-term storage: Store the lyophilized powder at -20°C or colder in a tightly sealed,
desiccated container, protected from light.[1][6][7][8][9] For very long-term storage, -80°C is
preferred.[5][6][9]

Moisture prevention: Peptides are often hygroscopic.[5] Allow the container to equilibrate to
room temperature in a desiccator before opening to prevent condensation and moisture
absorption.[5][8][9]

Reconstitution and Handling:

Work in a designated clean area, such as a chemical fume hood or biosafety cabinet, to
minimize the risk of inhalation or contamination.[3]

Use sterile, low-pH buffers or solvents for reconstitution to minimize contamination and
aggregation.[6]

For peptides containing residues prone to oxidation (like Cys, Met, Trp), use oxygen-free
buffers or add reducing agents.[5]

Sonication may help dissolve the peptide, but avoid excessive warming.[5]

Storage of Peptide in Solution:

o Storing peptides in solution for long periods is not recommended due to limited shelf-life.[1]

[5107]
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 If necessary, create single-use aliquots and store them frozen at -20°C or -80°C to avoid
repeated freeze-thaw cycles.[1][5][7][8]

o Solutions stored at -20°C should generally be used within a month, while those at -80°C may

be stable for up to six months.[1]
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Workflow for Safe Handling of (Phel3,Tyr19)-MCH

Preparation

Don Appropriate PPE

Prepare Sanitized Workspace

(e.g., Fume Hood)

Gather Sterile Materials

Peptide Handling

Reconstitute Lyophilized Peptide

Aliquot into Working Solutions

Perform Experiment

Cleanup & Disposal

Decontaminate Workspace

Collect Waste in
Labeled Containers

Dispose via Institutional
EHS Protocols

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (Phel3,Tyr19)-MCH.
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Disposal Plan

Proper disposal of (Phel3,Tyr19)-MCH and associated contaminated materials is essential to
prevent environmental release.

Waste Classification:
e Most research peptides are classified as chemical waste.[3]

o Consult your institution's Environmental Health & Safety (EHS) office for specific guidance
on classification.[3]

Waste Segregation and Containerization:

» Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves,
and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.

[1]3]

Liquid Waste: Collect all aqueous solutions containing the peptide in a separate, sealed, and

clearly labeled container designated for chemical waste.[1] Do not mix with incompatible
waste streams.[1]

o Sharps: Needles and syringes must be disposed of in a dedicated sharps container.[3]
Final Disposal:

» Never dispose of peptides or contaminated materials in the regular trash or down the drain.
[10]

e Follow your institution's guidelines for chemical waste disposal, which often involve a
licensed hazardous waste disposal service.[10]

e Maintain meticulous records of all disposal activities, including the material's identity,
quantity, disposal date, and method used.[3]

Emergency Procedures

In the event of an accidental spill or exposure, follow these immediate steps:

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Peptide_Waste_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Peptide_Waste_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Peptide_Waste_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Peptide_Waste_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.benchchem.com/pdf/Proper_Disposal_of_Peptide_Waste_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Skin Contact: Wash the affected area immediately with soap and water.[4]
o Eye Contact: Flush the eyes with water for at least 15 minutes.[3]

o Spill Response: Use a designated spill kit and follow peptide-specific cleanup procedures.[3]
Absorb any solution on sand or vermiculite, sweep up any powder, and place it in a closed
container for disposal.[4] Ventilate the area and wash the spill site after material pickup is
complete.[4]

» Reporting: Notify laboratory management and the EHS office to document the incident.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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